Cas no 2168205-30-7 (4-(5-methyl-1,3-thiazol-2-yl)methyloxolan-3-ol)

• Product Name: 4-(5-methyl-1,3-thiazol-2-yl)methyloxolan-3-ol
• CAS No: 2168205-30-7
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 5565578
• PubChem ID: 165592969
• Update Time: 2025-06-30

4-(5-methyl-1,3-thiazol-2-yl)methyloxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 2168205-30-7
• EN300-1637001
• 4-[(5-methyl-1,3-thiazol-2-yl)methyl]oxolan-3-ol
• 4-(5-methyl-1,3-thiazol-2-yl)methyloxolan-3-ol

• Inchi： 1S/C9H13NO2S/c1-6-3-10-9(13-6)2-7-4-12-5-8(7)11/h3,7-8,11H,2,4-5H2,1H3
• InChI Key： MEUWRIHEKBFTOV-UHFFFAOYSA-N
• SMILES： S1C(C)=CN=C1CC1COCC1O

Computed Properties

• Exact Mass: 199.06669983g/mol
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70.6Ų

Additional information on 4-(5-methyl-1,3-thiazol-2-yl)methyloxolan-3-ol

4-(5-methyl-1,3-thiazol-2-yl)methyloxolan-3-ol: A Promising Compound in Medicinal Chemistry

4-(5-methyl-1,3-thiazol-2-yl)methyloxolan-3-ol, with the CAS number 2168205-30-7, represents a unique class of oxygen-containing heterocyclic compounds that have garnered significant attention in recent years. This molecule combines the structural features of a thiazole ring and a oxolan-3-ol framework, forming a complex scaffold with potential pharmacological applications. The integration of 5-methyl substitution on the thiazole ring further enhances its chemical versatility, making it a valuable candidate for drug discovery and development.

Recent studies have highlighted the importance of heterocyclic scaffolds in modern medicinal chemistry, particularly those containing thiazole rings. The thiazole ring is a well-known pharmacophore in various therapeutic areas, including anti-inflammatory, antiviral, and antitumor agents. The oxolan-3-ol moiety, on the other hand, contributes to the molecule's hydrophilicity and potential for hydrogen bonding interactions, which are critical for drug-target interactions.

The 4-(5-methyl-1,3-thiazol-2-yl)methyloxolan-3-ol molecule is characterized by its 1,3-thiazole ring fused to a oxolan-3-ol ring system. The 5-methyl group on the thiazole ring introduces steric and electronic effects that can modulate the molecule's reactivity and biological activity. This structural feature is particularly relevant in the design of drug-like molecules, as it allows for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability.

Recent advancements in medicinal chemistry have focused on the development of thiazole-based compounds with enhanced therapeutic profiles. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that thiazole derivatives exhibit potent anti-inflammatory activity by targeting specific inflammatory pathways. The 4-(5-methyl-1,3-thiazol-2-yl)methyloxolan-3-ol molecule may share similar mechanisms of action, given its structural similarity to known anti-inflammatory agents.

Moreover, the oxolan-3-ol ring system in this compound provides additional opportunities for functionalization. The presence of an oxygen-containing heterocycle can enhance the molecule's ability to interact with biological targets, such as enzymes and receptors. This is particularly important in the design of selective inhibitors for diseases like cancer and neurodegenerative disorders.

One of the key advantages of 4-(5-methyl-1,3-thiazol-2-yl)methyloxolan-3-ol is its potential for drug delivery applications. The hydrophilic nature of the oxolan-3-ol moiety may facilitate the molecule's penetration into biological membranes, improving its bioavailability. Additionally, the thiazole ring can serve as a site for further modification, allowing for the incorporation of functional groups that enhance therapeutic efficacy.

Recent research has also emphasized the role of heterocyclic compounds in addressing unmet medical needs. For example, a 2022 study in Drug Discovery Today highlighted the potential of thiazole-based molecules in the treatment of infectious diseases. The 4-(5-methyl-1,3-thiazol-2-yl)methyloxolan-3-ol compound may contribute to this field by offering novel mechanisms of action against pathogens.

However, the development of 4-(5-methyl-1,3-thiazol-2-yl)methyloxolan-3-ol as a therapeutic agent is not without challenges. One of the primary obstacles is the synthesis of complex heterocyclic compounds, which often requires multiple steps and optimized reaction conditions. Researchers are actively exploring asymmetric catalysis and green chemistry approaches to improve the efficiency and sustainability of its synthesis.

Another critical aspect of 4-(5-methyl-1,3-thiazol-2-yl)methyloxolan-3-ol research is its biological evaluation. Preclinical studies are essential to determine its safety, efficacy, and mechanism of action. These studies typically involve in vitro assays to assess the molecule's interaction with target proteins, as well as in vivo models to evaluate its therapeutic potential in animal systems.

Looking ahead, the 4-(5-methyl-1,3-thiazol-2-yl)methyloxolan-3-ol compound holds promise for various applications in medicinal chemistry. Its unique structure and functional groups make it a versatile platform for drug design and targeted therapy. Ongoing research is expected to uncover new insights into its pharmacological properties and potential therapeutic uses.